Cas no 2227907-91-5 (rac-(1R,2S)-2-(4-bromo-2-methyl-1H-imidazol-5-yl)cyclopentan-1-ol)

• Product Name: rac-(1R,2S)-2-(4-bromo-2-methyl-1H-imidazol-5-yl)cyclopentan-1-ol
• CAS No: 2227907-91-5
• MF: C₉H₁₃BrN₂O
• MW: 245.116321325302
• CID: 6596029
• PubChem ID: 165786373
• Update Time: 2025-06-08

rac-(1R,2S)-2-(4-bromo-2-methyl-1H-imidazol-5-yl)cyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2S)-2-(4-bromo-2-methyl-1H-imidazol-5-yl)cyclopentan-1-ol
• EN300-1624817
• 2227907-91-5

• Inchi： 1S/C9H13BrN2O/c1-5-11-8(9(10)12-5)6-3-2-4-7(6)13/h6-7,13H,2-4H2,1H3,(H,11,12)/t6-,7-/m1/s1
• InChI Key： DRJUBMXGIOJDAL-RNFRBKRXSA-N
• SMILES： BrC1=C([C@@H]2CCC[C@H]2O)NC(C)=N1

Computed Properties

• Exact Mass: 244.02113g/mol
• Monoisotopic Mass: 244.02113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 48.9Ų

Additional information on rac-(1R,2S)-2-(4-bromo-2-methyl-1H-imidazol-5-yl)cyclopentan-1-ol

Comprehensive Overview of rac-(1R,2S)-2-(4-bromo-2-methyl-1H-imidazol-5-yl)cyclopentan-1-ol (CAS No. 2227907-91-5)

The compound rac-(1R,2S)-2-(4-bromo-2-methyl-1H-imidazol-5-yl)cyclopentan-1-ol (CAS No. 2227907-91-5) is a chiral cyclopentanol derivative featuring a substituted imidazole ring. This structurally unique molecule has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for bioactive compounds. The presence of both bromo and methyl substituents on the imidazole ring, combined with the stereochemical complexity of the cyclopentanol moiety, makes this compound particularly valuable for drug discovery programs targeting enzyme modulation and receptor interactions.

Recent studies highlight the growing importance of imidazole-containing compounds in medicinal chemistry, with researchers frequently searching for terms like "imidazole derivatives in drug design" and "chiral cyclopentanol applications." The rac-(1R,2S) stereochemistry of this compound offers distinct advantages in asymmetric synthesis, addressing the pharmaceutical industry's increasing demand for enantiomerically pure intermediates. Analytical techniques such as chiral HPLC and NMR spectroscopy are typically employed to characterize this compound, with many scientists searching for "CAS 2227907-91-5 analytical methods" and "stereochemical analysis of imidazole derivatives."

The synthetic versatility of rac-(1R,2S)-2-(4-bromo-2-methyl-1H-imidazol-5-yl)cyclopentan-1-ol makes it particularly relevant to current trends in fragment-based drug discovery (FBDD). Its molecular weight of 260.13 g/mol and balanced lipophilicity (predicted LogP ~1.8) position it as an ideal candidate for hit-to-lead optimization programs. Researchers frequently inquire about "imidazole cyclopentanol hybrid molecules" and "brominated heterocycles in medicinal chemistry," reflecting the compound's significance in addressing modern drug design challenges like kinase inhibition and GPCR modulation.

From a commercial perspective, the compound's CAS number 2227907-91-5 serves as a crucial identifier for procurement and regulatory compliance. Suppliers and researchers alike search for "high-purity rac-(1R,2S)-2-(4-bromo-2-methyl-1H-imidazol-5-yl)cyclopentan-1-ol" and "custom synthesis of bromoimidazole derivatives," underscoring the demand for reliable sources of this specialty chemical. The compound's stability under standard laboratory conditions (typically stored at 2-8°C) and solubility profile (soluble in DMSO, methanol) make it practical for various experimental applications.

Emerging applications of this compound extend to materials science, where researchers are exploring its potential as a ligand in catalytic systems or as a monomer for functional polymers. The scientific community's interest is evident from search trends including "imidazole-based smart materials" and "chiral building blocks for nanotechnology." These developments align with broader industry movements toward sustainable chemistry and atom-efficient synthesis, where compounds like rac-(1R,2S)-2-(4-bromo-2-methyl-1H-imidazol-5-yl)cyclopentan-1-ol offer valuable structural features for green chemistry applications.

Quality control of CAS 2227907-91-5 typically involves rigorous analytical verification, with HPLC purity ≥95% being the industry standard. The compound's characterization data (including 1H NMR, 13C NMR, and HRMS spectra) are frequently requested by researchers verifying synthetic batches or developing new derivatives. This aligns with current good manufacturing practice (cGMP) requirements and the pharmaceutical industry's emphasis on thorough compound characterization throughout the drug development pipeline.

Future research directions for this compound class may explore its potential in targeted protein degradation (PROTACs) or as a scaffold for covalent inhibitors - two rapidly growing areas in drug discovery. The bromo substituent in particular offers opportunities for further functionalization via cross-coupling reactions, making rac-(1R,2S)-2-(4-bromo-2-methyl-1H-imidazol-5-yl)cyclopentan-1-ol a versatile intermediate for structure-activity relationship studies. These applications correspond to trending search terms like "imidazole PROTAC linkers" and "bromoaryl coupling reactions in medicinal chemistry."